Cas no 2034515-95-0 (5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide
• CAS No: 2034515-95-0
• MF: C₁₄H₁₃Cl₂NO₂S
• MW: 330.229520559311
• CID: 5379950
• Update Time: 2025-07-21

5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide

• Inchi： 1S/C14H13Cl2NO2S/c15-10-3-1-2-9(8-10)11(18)6-7-17-14(19)12-4-5-13(16)20-12/h1-5,8,11,18H,6-7H2,(H,17,19)
• InChI Key： RYAFLUAKWLOTLG-UHFFFAOYSA-N
• SMILES： C1(C(NCCC(C2=CC=CC(Cl)=C2)O)=O)SC(Cl)=CC=1

Additional information on 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide

Introduction to Compound with CAS No. 2034515-95-0 and Product Name: 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide

The compound with the CAS number 2034515-95-0 and the product name 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural features of this compound, particularly its thiophene core and the presence of chloro and hydroxyl substituents, make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various biological pathways. The compound 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide has been identified as a molecule with the potential to interact with multiple biological targets, making it an attractive scaffold for drug design. The thiophene ring is a common motif in many bioactive molecules, and its incorporation into this compound suggests that it may exhibit desirable pharmacological properties.

The presence of both chloro and hydroxyl groups in the structure of 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide is particularly noteworthy. These functional groups can participate in various types of chemical interactions, including hydrogen bonding, dipole-dipole interactions, and hydrophobic effects, which are crucial for the binding affinity and specificity of drug molecules. The chloro group, in particular, can enhance the lipophilicity of the compound, which is often an important factor in drug absorption and distribution.

Recent studies have shown that thiophene-based compounds exhibit a wide range of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents on the thiophene ring can significantly influence the biological activity of the molecule. In the case of 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide, the combination of a chloro group at the 5-position and a hydroxyl group at the 3-position suggests that it may possess unique pharmacological properties compared to other thiophene derivatives.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. The structural features of 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide make it amenable to modifications that could enhance its potency, selectivity, and pharmacokinetic properties. For instance, computational modeling studies have suggested that small changes in the substitution pattern on the thiophene ring could significantly alter the binding affinity for target proteins.

The synthesis of 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide has been optimized to ensure high yield and purity. The synthetic route involves several key steps, including condensation reactions, cyclization processes, and functional group transformations. Each step has been carefully designed to maximize efficiency while maintaining regioselectivity and stereochemical control. This ensures that the final product is consistent and suitable for further biological evaluation.

In terms of biological evaluation, preliminary studies have shown that 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide exhibits promising activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of specific signaling pathways that are involved in tumor growth and progression. Further research is ongoing to elucidate the detailed molecular mechanisms by which this compound exerts its effects.

Additionally, there is growing evidence suggesting that thiophene-based compounds may have applications beyond oncology. For example, some studies have indicated that these molecules could be effective against inflammatory diseases by modulating immune responses. The presence of both chloro and hydroxyl groups in 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide may contribute to its ability to interact with various inflammatory mediators.

The development of new drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide offer a glimpse into the future of pharmaceutical innovation. By leveraging advances in synthetic chemistry and computational biology, researchers are able to design molecules with tailored properties that could revolutionize treatment strategies for various diseases.

In conclusion, 5-chloro-N-[3-(3-chlorophenyl)-3-hydroxypropyl]thiophene-2-carboxamide represents a significant step forward in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for further investigation into various disease states. As research continues to uncover new applications for thiophene-based compounds, it is likely that molecules like this will play an increasingly important role in medicine.